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Compound of Interest

Compound Name: 2-Bromo-3'-hydroxyacetophenone

Cat. No.: B133987

Essential Safety and Handling Guide for 2-
Bromo-3'-hydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-3'-hydroxyacetophenone (CAS No. 2491-37-4). Adherence to these procedures is
essential for ensuring laboratory safety and procedural accuracy.

Hazard Summary & Quantitative Data

2-Bromo-3'-hydroxyacetophenone is a hazardous substance that requires careful handling.
[1][2] It is harmful if swallowed, causes severe skin burns and eye damage, and may cause an
allergic skin reaction.[2][3] The material is classified as a combustible corrosive hazardous
material.[3][4]
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Property Value Source
CAS Number 2491-37-4 [5]
Molecular Formula C8H7Bro2 [5]1[6]
Molecular Weight 215.04 g/mol [5][6]
Appearance Solid [31[6]
Melting Point 70-74 °C [3][6]
Boiling Point 327.8°C [6]

Hazard Class

8 (Corrosive)

[1]

GHS Pictograms

Corrosion, Exclamation Mark

[3]

Hazard Statements

H302 (Harmful if swallowed),
H314 (Causes severe skin
burns and eye damage), H317
(May cause an allergic skin

reaction)

[3]

Storage Class

8A (Combustible corrosive

hazardous materials)

[3]4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely managing 2-Bromo-3'-
hydroxyacetophenone from receipt to disposal.

1. Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[7]

o Keep the container tightly closed.[6][7] Containers should be stored upright to prevent
leakage.[6]
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Store locked up.[2]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][3]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure.[7]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator with a type P3 (EN 143)
cartridge, especially when there is a risk of dust formation or if ventilation is inadequate.[3][4]

[7]
. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[7][8]

Avoid all personal contact, including inhalation of dust.[1]

Minimize dust generation and accumulation.[7]

Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the work area.[2]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[7][9]

. Spill Management:

Minor Spills:

o Remove all ignition sources.[1]

o Clean up spills immediately.[1][7]

o Use dry clean-up procedures and avoid generating dust.[1]
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o Vacuum or sweep up the material and place it into a suitable, labeled container for
hazardous waste disposal.[7]

e Major Spills:

o Evacuate the area and prevent access.

o Contact your institution's environmental health and safety department immediately.
5. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[2] Seek immediate medical attention.[2]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.[2][7] Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting.[2][7] Rinse mouth with water.[2] Call a physician or
poison control center immediately.[2]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2] If not breathing, give artificial respiration.[2] Seek immediate medical attention.

[2]
6. Disposal Plan:

o This material and its container must be disposed of as hazardous waste.[1]

» Dispose of contents and container to an approved waste disposal plant in accordance with
all local, state, and federal regulations.[1][2]

e Do not empty into drains.[9]

Experimental Workflow Diagram
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Safe Handling Workflow for 2-Bromo-3*hydroxyacetophenone
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Caption: Workflow for the safe handling of 2-Bromo-3'-hydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133987#personal-protective-equipment-for-handling-
2-bromo-3-hydroxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b133987#personal-protective-equipment-for-handling-2-bromo-3-hydroxyacetophenone
https://www.benchchem.com/product/b133987#personal-protective-equipment-for-handling-2-bromo-3-hydroxyacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133987?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

